Cas no 937795-94-3 ((1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methylamine)

(1-Thieno[3,2-d]pyrimidin-4-ylpiperid-4-yl)methylamine is a heterocyclic compound featuring a thienopyrimidine core fused with a piperidine-methylamine moiety. This structure imparts significant versatility in medicinal chemistry, particularly as a key intermediate or pharmacophore in the development of bioactive molecules. Its rigid bicyclic system enhances binding affinity to target proteins, while the piperidine-methylamine group offers opportunities for further functionalization, improving solubility and pharmacokinetic properties. The compound is particularly valuable in kinase inhibitor research and CNS-targeted drug discovery due to its ability to modulate protein-protein interactions. Its synthetic accessibility and structural tunability make it a preferred scaffold for designing novel therapeutics with optimized efficacy and selectivity.
(1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methylamine structure
937795-94-3 structure
Product Name:(1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methylamine
CAS No:937795-94-3
MF:C12H16N4S
MW:248.347240447998
CID:803000
PubChem ID:24229708
Update Time:2025-10-22

(1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinemethanamine,1-thieno[3,2-d]pyrimidin-4-yl-
    • (1-thieno[3,2-d]pyrimidin-4-ylpiperidin-4-yl)methanamine
    • 4-[4-(Aminomethyl)piperidin-1-yl]thieno[3,2-d]pyrimidine
    • (1-Thieno[3,2-d]pyrimidin-4-ylpiperid-4-yl)methylamine
    • 937795-94-3
    • (1-(Thieno[3,2-d]pyrimidin-4-yl)piperidin-4-yl)methanamine
    • 1-(1-{THIENO[3,2-D]PYRIMIDIN-4-YL}PIPERIDIN-4-YL)METHANAMINE
    • DTXSID30640413
    • CS-0330152
    • F17796
    • MS-22560
    • FT-0726272
    • 1-[1-(Thieno[3,2-d]pyrimidin-4-yl)piperidin-4-yl]methanamine
    • AKOS011058571
    • DB-079694
    • (1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methylamine
    • Inchi: 1S/C12H16N4S/c13-7-9-1-4-16(5-2-9)12-11-10(3-6-17-11)14-8-15-12/h3,6,8-9H,1-2,4-5,7,13H2
    • InChI Key: ZKNFKYHZGAWSEG-UHFFFAOYSA-N
    • SMILES: S1C=CC2C1=C(N=CN=2)N1CCC(CN)CC1

Computed Properties

  • Exact Mass: 248.11000
  • Monoisotopic Mass: 248.10956770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 83.3Ų

Experimental Properties

  • Density: 1.24
  • Melting Point: 63.5-72
  • Boiling Point: 262.2°C at 760 mmHg
  • Flash Point: 100.2°C
  • Refractive Index: 1.624
  • PSA: 83.28000
  • LogP: 2.63170

(1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methylamine Security Information

  • Hazard Statement: Harmful
  • Hazardous Material Identification: C

(1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methylamine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methylamine Pricemore >>

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Apollo Scientific
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